Cas no 2229090-91-7 (2-{1-2-(propan-2-yl)-1,3-thiazol-5-ylcyclobutyl}ethan-1-amine)

• Product Name: 2-{1-2-(propan-2-yl)-1,3-thiazol-5-ylcyclobutyl}ethan-1-amine
• CAS No: 2229090-91-7
• MF: C₁₂H₂₀N₂S
• MW: 224.365601539612
• CID: 6536367
• PubChem ID: 165659927
• Update Time: 2025-10-29

2-{1-2-(propan-2-yl)-1,3-thiazol-5-ylcyclobutyl}ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-{1-2-(propan-2-yl)-1,3-thiazol-5-ylcyclobutyl}ethan-1-amine
• 2-{1-[2-(propan-2-yl)-1,3-thiazol-5-yl]cyclobutyl}ethan-1-amine
• EN300-1747127
• 2229090-91-7

• Inchi： 1S/C12H20N2S/c1-9(2)11-14-8-10(15-11)12(6-7-13)4-3-5-12/h8-9H,3-7,13H2,1-2H3
• InChI Key： BFCSCQYBKYXLTO-UHFFFAOYSA-N
• SMILES： S1C(C(C)C)=NC=C1C1(CCN)CCC1

Computed Properties

• Exact Mass: 224.13471982g/mol
• Monoisotopic Mass: 224.13471982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 67.2Ų

Additional information on 2-{1-2-(propan-2-yl)-1,3-thiazol-5-ylcyclobutyl}ethan-1-amine

Recent Advances in the Study of 2-{1-2-(propan-2-yl)-1,3-thiazol-5-ylcyclobutyl}ethan-1-amine (CAS: 2229090-91-7)

The compound 2-{1-2-(propan-2-yl)-1,3-thiazol-5-ylcyclobutyl}ethan-1-amine (CAS: 2229090-91-7) has recently emerged as a promising candidate in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiazole and cyclobutyl structural motifs, has attracted significant attention due to its potential therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, mechanism of action, and potential as a lead compound for drug development.

One of the key findings from recent research is the compound's interaction with specific biological targets, particularly in the central nervous system (CNS). Preliminary in vitro and in vivo studies suggest that 2-{1-2-(propan-2-yl)-1,3-thiazol-5-ylcyclobutyl}ethan-1-amine exhibits high affinity for certain neurotransmitter receptors, which may underlie its potential efficacy in treating neurological disorders such as depression and anxiety. The compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties, has also been investigated, revealing favorable characteristics for further development.

In addition to its CNS activity, recent studies have explored the compound's potential in oncology. Researchers have identified that 2-{1-2-(propan-2-yl)-1,3-thiazol-5-ylcyclobutyl}ethan-1-amine may modulate key signaling pathways involved in cancer cell proliferation and survival. For instance, it has been shown to inhibit the activity of certain kinases that are frequently dysregulated in various cancers. These findings highlight the compound's versatility and its potential as a multi-target therapeutic agent.

The synthetic routes for 2-{1-2-(propan-2-yl)-1,3-thiazol-5-ylcyclobutyl}ethan-1-amine have also been optimized in recent years, enabling more efficient and scalable production. Advances in organic synthesis techniques, such as catalytic cyclization and enantioselective synthesis, have contributed to the improved yield and purity of the compound. These developments are critical for supporting preclinical and clinical studies, as well as for future commercialization efforts.

Despite these promising advancements, challenges remain in the development of 2-{1-2-(propan-2-yl)-1,3-thiazol-5-ylcyclobutyl}ethan-1-amine as a therapeutic agent. For example, further studies are needed to fully understand its safety profile and potential off-target effects. Additionally, the compound's stability under various physiological conditions and its formulation for optimal delivery are areas that require continued investigation. Collaborative efforts between academic researchers and pharmaceutical companies will be essential to address these challenges and advance the compound toward clinical trials.

In conclusion, 2-{1-2-(propan-2-yl)-1,3-thiazol-5-ylcyclobutyl}ethan-1-amine (CAS: 2229090-91-7) represents a compelling area of research in chemical biology and drug discovery. Its unique structural features and promising pharmacological properties make it a valuable candidate for further exploration. As research progresses, this compound may pave the way for novel therapeutic interventions in neurology, oncology, and beyond.